Cas no 1121584-99-3 (Methyl 3,5-diisopropylbenzoate)

• Product Name: Methyl 3,5-diisopropylbenzoate
• CAS No: 1121584-99-3
• MF: C₁₄H₂₀O₂
• MW: 220.307404518127
• MDL: MFCD03840477
• CID: 4572257
• Update Time: 2025-08-05

Methyl 3,5-diisopropylbenzoate Chemical and Physical Properties

Names and Identifiers

• METHYL 3,5-DIISOPROPYLBENZOATE
• 3,5-DIISOPROPYLBENZOIC ACID METHYL ESTER
• Benzoic acid, 3,5-bis(1-methylethyl)-, methyl ester
• Methyl 3,5-diisopropylbenzoate

• MDL： MFCD03840477
• Inchi： 1S/C14H20O2/c1-9(2)11-6-12(10(3)4)8-13(7-11)14(15)16-5/h6-10H,1-5H3
• InChI Key： KMVYMCVCCGFYOC-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(C(C)C)=CC(C(C)C)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on Methyl 3,5-diisopropylbenzoate

Methyl 3,5-diisopropylbenzoate (CAS No. 1121584-99-3): A Comprehensive Overview

Methyl 3,5-diisopropylbenzoate, identified by its CAS number 1121584-99-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications that span from industrial processes to advanced biomedical studies. The detailed exploration of its properties, synthesis methods, and emerging research applications provides a comprehensive understanding of its significance in modern chemistry.

The molecular structure of Methyl 3,5-diisopropylbenzoate consists of a benzoate core substituted with two isopropyl groups at the 3rd and 5th positions. This configuration imparts distinct physicochemical properties, making it a versatile intermediate in organic synthesis. The presence of isopropyl groups enhances the compound's solubility in various organic solvents, facilitating its use in multiple chemical reactions and formulations.

In recent years, the compound has been extensively studied for its potential applications in pharmaceuticals. Researchers have been particularly interested in its role as a precursor in the synthesis of complex molecules that exhibit pharmacological activity. For instance, derivatives of Methyl 3,5-diisopropylbenzoate have been explored as intermediates in the development of novel therapeutic agents targeting neurological disorders. The compound's ability to undergo selective functionalization makes it a valuable building block in medicinal chemistry.

The synthesis of Methyl 3,5-diisopropylbenzoate typically involves the esterification of 3,5-diisopropylbenzoic acid with methanol under acidic conditions. This reaction is catalyzed by substances such as sulfuric acid or p-toluenesulfonic acid, which facilitate the formation of the ester bond. The reaction conditions are carefully optimized to ensure high yield and purity, making it suitable for industrial-scale production.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for Methyl 3,5-diisopropylbenzoate. Researchers have explored catalytic systems that minimize waste and energy consumption, aligning with global efforts to promote sustainable chemical practices. These innovations not only enhance the efficiency of production but also reduce the environmental impact associated with traditional synthetic methods.

Beyond its pharmaceutical applications, Methyl 3,5-diisopropylbenzoate has found utility in other areas such as flavor and fragrance chemistry. Its unique aromatic profile makes it a valuable component in perfumes and food additives. The compound's stability under various conditions further enhances its appeal as an ingredient in these products.

The safety profile of Methyl 3,5-diisopropylbenzoate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential health effects. These studies indicate that the compound is relatively non-toxic at typical exposure levels, making it safe for use in both industrial and laboratory settings. However, as with any chemical substance, proper handling and storage protocols should be followed to ensure safety.

The future prospects for Methyl 3,5-diisopropylbenzoate are promising, with ongoing research uncovering new applications and refining existing ones. As our understanding of molecular interactions deepens, this compound is likely to play an even more significant role in drug discovery and material science. Collaborative efforts between chemists, pharmacologists, and industry professionals will continue to drive innovation and expand its utility.

In conclusion, Methyl 3,5-diisopropylbenzoate (CAS No. 1121584-99-3) is a multifaceted compound with diverse applications across multiple industries. Its unique properties make it an invaluable asset in chemical synthesis and pharmaceutical development. As research progresses, we can expect to see further advancements that will solidify its position as a key component in modern chemistry.